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Introduction
Sevikar® is a combination antihypertensive medication containing olmesartan medoxomil, an

angiotensin II receptor blocker (ARB), and amlodipine besylate, a dihydropyridine calcium

channel blocker (CCB).[1][2][3][4] This combination therapy is designed to lower blood

pressure through two distinct and complementary mechanisms.[2][3] Olmesartan medoxomil

selectively inhibits the binding of angiotensin II to the AT1 receptor, thereby blocking its

vasoconstrictive and aldosterone-secreting effects.[2][3][5] Amlodipine inhibits the

transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle, leading

to vasodilation and a reduction in peripheral vascular resistance.[2][4][6]

Long-term studies in rodent models are crucial for elucidating the chronic efficacy, safety, and

potential pleiotropic effects of Sevikar on target organs such as the heart, kidneys, and

vasculature. These studies can provide valuable insights into the drug's ability to prevent or

reverse end-organ damage associated with hypertension.[7][8] This document provides
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detailed application notes and protocols for designing and conducting long-term Sevikar
treatment studies in rodents.

Mechanism of Action Signaling Pathways
To understand the effects of Sevikar, it is essential to visualize the signaling pathways targeted

by its active components.
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Caption: Renin-Angiotensin System and the site of Olmesartan action.
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Caption: Calcium Channel Blocker (Amlodipine) mechanism of action.
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Experimental Design and Protocols
A well-structured experimental design is critical for obtaining reliable and reproducible data.

The following workflow outlines the key stages of a long-term Sevikar treatment study in

rodents.
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Caption: Experimental workflow for long-term rodent studies.
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Animal Model Selection
The choice of animal model is dependent on the specific research question. Commonly used

rodent models for hypertension research include:

Spontaneously Hypertensive Rats (SHR): A widely used genetic model of essential

hypertension.[9]

Dahl Salt-Sensitive (DSS) Rats: Develop hypertension on a high-salt diet, modeling salt-

sensitive hypertension.[9][10]

Angiotensin II-Infused Rodents: A model of angiotensin II-dependent hypertension.[11]

L-NAME-Induced Hypertensive Rats: Hypertension is induced by inhibiting nitric oxide

synthase.[12]

db/db Mice: A model of type 2 diabetes that can be used to study diabetic nephropathy.[13]

Experimental Groups
A typical study design would include the following groups:

Group 1: Vehicle Control: Normotensive control (e.g., Wistar-Kyoto rats for SHR model).

Group 2: Hypertensive Control: Hypertensive model (e.g., SHR) receiving vehicle.

Group 3: Amlodipine Monotherapy: Hypertensive model receiving amlodipine.

Group 4: Olmesartan Monotherapy: Hypertensive model receiving olmesartan.

Group 5: Sevikar (Combination Therapy): Hypertensive model receiving the combination of

amlodipine and olmesartan.

Dosing and Administration
Dosage: Doses should be based on previous studies and allometric scaling from human

equivalent doses. For instance, oral administration of olmesartan medoxomil at 2 or 5

mg/kg/day has been used in rats.[14] Amlodipine has been administered to hypertensive

mice at 10 mg/kg per day.[15]
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Route of Administration: Oral gavage is a common and precise method for daily drug

administration in rodents.[16][17] Alternatively, drugs can be administered in drinking water

or formulated in the diet for less stressful long-term dosing.[18][19]

Duration: Long-term studies typically range from 12 to 24 weeks or longer to assess chronic

effects and impact on end-organ damage.[7][20]

In-life Monitoring and Endpoint Measurements
Protocol for Blood Pressure Measurement (Tail-Cuff Method):

Acclimatization: Acclimate the rodents to the restraining device and tail-cuff apparatus for

several days before recording measurements.

Procedure: Place the rodent in a restrainer and affix the cuff and sensor to the base of the

tail.

Measurement: Inflate and deflate the cuff multiple times and record the systolic blood

pressure and heart rate.

Frequency: Perform measurements at baseline and at regular intervals (e.g., weekly or bi-

weekly) throughout the study.

Protocol for 24-hour Urine Collection:

Housing: Place individual rodents in metabolic cages.

Acclimatization: Allow a 24-hour acclimatization period before the collection period.

Collection: Collect urine over a 24-hour period.

Analysis: Measure urine volume and analyze for albumin, creatinine, and electrolytes.

Data Presentation
Quantitative data should be summarized in tables for clear comparison between experimental

groups.
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Table 1: Hemodynamic Parameters

Parameter
Vehicle
Control

Hypertensiv
e Control

Amlodipine Olmesartan Sevikar

Baseline

Systolic BP

(mmHg)

Week 12

Systolic BP

(mmHg)

Baseline

Heart Rate

(bpm)

Week 12

Heart Rate

(bpm)

Body Weight

(g)

Table 2: Renal Function Parameters
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Parameter
Vehicle
Control

Hypertensiv
e Control

Amlodipine Olmesartan Sevikar

24h Urine

Volume (mL)

Urinary

Albumin

Excretion (µ

g/24h )

Plasma

Creatinine

(mg/dL)

Blood Urea

Nitrogen

(mg/dL)

Table 3: Cardiac and Vascular Parameters
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Parameter
Vehicle
Control

Hypertensiv
e Control

Amlodipine Olmesartan Sevikar

Heart Weight

to Body

Weight Ratio

(mg/g)

Left

Ventricular

Wall

Thickness

(mm)

Aortic Cross-

Sectional

Area (mm²)

Cardiac

Fibrosis (%)

Endpoint Analysis Protocols
At the termination of the study, detailed analysis of tissues is essential to evaluate the long-

term effects of Sevikar on end-organ damage.

Protocol for Histopathological Analysis:

Tissue Collection: At necropsy, carefully excise, weigh, and fix the heart, kidneys, and aorta

in 10% neutral buffered formalin.

Processing: Embed the fixed tissues in paraffin, section them at 4-5 µm, and mount them on

slides.

Staining:

Hematoxylin and Eosin (H&E): For general morphology and assessment of cellular injury.
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Masson's Trichrome: To visualize and quantify collagen deposition (fibrosis) in the heart

and kidneys.

Periodic Acid-Schiff (PAS): To assess glomerular and tubular injury in the kidneys.

Microscopy and Analysis: Examine the stained sections under a light microscope and

quantify pathological changes using image analysis software.

Protocol for Gene and Protein Expression Analysis (e.g., Western Blot, qPCR):

Tissue Homogenization: Homogenize snap-frozen tissue samples (e.g., heart, kidney) in

appropriate lysis buffers.

Protein/RNA Extraction: Isolate total protein or RNA from the homogenates.

Quantification: Determine the concentration of protein or RNA.

Western Blot:

Separate proteins by SDS-PAGE and transfer them to a membrane.

Probe the membrane with primary antibodies against target proteins (e.g., markers of

inflammation, fibrosis, or oxidative stress) and corresponding secondary antibodies.

Detect and quantify the protein bands.

qPCR:

Reverse transcribe RNA into cDNA.

Perform quantitative real-time PCR using specific primers for target genes.

Analyze the relative gene expression levels.

Conclusion
This document provides a comprehensive framework for designing and implementing long-term

studies to evaluate the efficacy and end-organ protective effects of Sevikar in rodent models of

hypertension. Adherence to these detailed protocols will facilitate the generation of robust and
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reproducible data, contributing to a deeper understanding of the therapeutic potential of this

combination therapy. The provided diagrams and tables serve as templates to aid in the

visualization of mechanisms and the clear presentation of experimental findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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